Cas no 76955-95-8 (5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate)

5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate structure
76955-95-8 structure
Product Name:5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate
CAS No:76955-95-8
MF:C6H12N4
MW:140.186280250549
CID:1077278
PubChem ID:4366578
Update Time:2025-04-20

5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate Chemical and Physical Properties

Names and Identifiers

    • 5-Isobutyl-4H-1,2,4-triazol-3-amine
    • 5-Isobutyl-1H-1,2,4-triazol-3-amine nitrate
    • 1H-1,2,4-triazol-3-amine, 5-(2-methylpropyl)-, nitrate (1:
    • 5-(2-methylpropyl)-1H-1,2,4-triazol-3-amine
    • 5-isobutyl-1H-[1,2,4]triazol-3-ylamine
    • 5-isobutyl-4H-1,2,4-triazol-3-amine(SALTDATA: FREE)
    • CHEMBRDG-BB 5378484
    • FT-0683084
    • 3-isobutyl-1H-1,2,4-triazol-5-amine
    • MFCD07366089
    • 5-(2-Methylpropyl)-4H-1,2,4-triazol-3-amine, AldrichCPR
    • 5-(2-Methyl propyl)-1H-1,2,4-triazol-3-amine
    • SCHEMBL11012295
    • AT12229
    • 76955-95-8
    • 3-(2-methylpropyl)-1H-1,2,4-triazol-5-amine
    • UNPBPOSGHGAKDM-UHFFFAOYSA-N
    • SCHEMBL5924128
    • AKOS000270388
    • AKOS005172515
    • AKOS002559959
    • VS-03160
    • STK863217
    • BBL012007
    • 1H-1,2,4-triazol-3-amine, 5-(2-methylpropyl)-, nitrate (1:1)
    • ALBB-010742
    • 5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate
    • MDL: MFCD07366089
    • Inchi: 1S/C6H12N4/c1-4(2)3-5-8-6(7)10-9-5/h4H,3H2,1-2H3,(H3,7,8,9,10)
    • InChI Key: UNPBPOSGHGAKDM-UHFFFAOYSA-N
    • SMILES: N1C(CC(C)C)=NC(N)=N1

Computed Properties

  • Exact Mass: 140.106196400g/mol
  • Monoisotopic Mass: 140.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 325.4±25.0 °C at 760 mmHg
  • Flash Point: 176.8±10.4 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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